JORO SPIDER TOXIN JSTX-3
JORO SPIDER TOXIN JSTX-3
JSTX-3 is a N-acyl-amino acid.
Brand Name:
Vulcanchem
CAS No.:
112163-33-4
VCID:
VC0056552
InChI:
InChI=1S/C27H47N7O6/c28-10-6-13-30-11-4-5-12-31-16-9-25(38)32-14-2-1-3-15-33-27(40)22(19-24(29)37)34-26(39)17-20-7-8-21(35)18-23(20)36/h7-8,18,22,30-31,35-36H,1-6,9-17,19,28H2,(H2,29,37)(H,32,38)(H,33,40)(H,34,39)/t22-/m0/s1
SMILES:
C1=CC(=C(C=C1O)O)CC(=O)NC(CC(=O)N)C(=O)NCCCCCNC(=O)CCNCCCCNCCCN
Molecular Formula:
C27H47N7O6
Molecular Weight:
565.7 g/mol
JORO SPIDER TOXIN JSTX-3
CAS No.: 112163-33-4
Main Products
VCID: VC0056552
Molecular Formula: C27H47N7O6
Molecular Weight: 565.7 g/mol
| CAS No. | 112163-33-4 |
|---|---|
| Product Name | JORO SPIDER TOXIN JSTX-3 |
| Molecular Formula | C27H47N7O6 |
| Molecular Weight | 565.7 g/mol |
| IUPAC Name | (2S)-N-[5-[3-[4-(3-aminopropylamino)butylamino]propanoylamino]pentyl]-2-[[2-(2,4-dihydroxyphenyl)acetyl]amino]butanediamide |
| Standard InChI | InChI=1S/C27H47N7O6/c28-10-6-13-30-11-4-5-12-31-16-9-25(38)32-14-2-1-3-15-33-27(40)22(19-24(29)37)34-26(39)17-20-7-8-21(35)18-23(20)36/h7-8,18,22,30-31,35-36H,1-6,9-17,19,28H2,(H2,29,37)(H,32,38)(H,33,40)(H,34,39)/t22-/m0/s1 |
| Standard InChIKey | SJLRBGDPTALRDM-QFIPXVFZSA-N |
| Isomeric SMILES | C1=CC(=C(C=C1O)O)CC(=O)N[C@@H](CC(=O)N)C(=O)NCCCCCNC(=O)CCNCCCCNCCCN |
| SMILES | C1=CC(=C(C=C1O)O)CC(=O)NC(CC(=O)N)C(=O)NCCCCCNC(=O)CCNCCCCNCCCN |
| Canonical SMILES | C1=CC(=C(C=C1O)O)CC(=O)NC(CC(=O)N)C(=O)NCCCCCNC(=O)CCNCCCCNCCCN |
| Description | JSTX-3 is a N-acyl-amino acid. |
| Synonyms | Joro spider toxin JSTX JSTX spider toxin |
| PubChem Compound | 119582 |
| Last Modified | Nov 11 2021 |
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